Cas no 1806068-34-7 (Methyl 2-bromo-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate)

• Product Name: Methyl 2-bromo-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate
• CAS No: 1806068-34-7
• MF: C₈H₆BrF₂NO₃
• MW: 282.038948535919
• CID: 4800922
• Update Time: 2025-08-05

Methyl 2-bromo-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate

• Inchi： 1S/C8H6BrF2NO3/c1-15-8(14)4-2-3(7(10)11)5(13)6(9)12-4/h2,7,13H,1H3
• InChI Key： QMDMVBQNHCPOQX-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=CC(C(=O)OC)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.3
• Topological Polar Surface Area: 59.4

Additional information on Methyl 2-bromo-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate

Methyl 2-bromo-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate (CAS No. 1806068-34-7): An Overview

Methyl 2-bromo-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate (CAS No. 1806068-34-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo substituent, a difluoromethyl group, and a hydroxyl group, all of which contribute to its potential biological activities and therapeutic applications.

The molecular structure of Methyl 2-bromo-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate consists of a pyridine ring with specific functional groups attached. The bromo substituent at the 2-position and the difluoromethyl group at the 4-position are particularly noteworthy, as they can influence the compound's reactivity and biological properties. The hydroxyl group at the 3-position adds to the molecule's polarity and can affect its solubility and interaction with biological targets.

Recent studies have focused on the pharmacological properties of Methyl 2-bromo-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate. One of the key areas of interest is its potential as an antimicrobial agent. Research has shown that compounds with similar structural features exhibit potent activity against various bacterial strains, including those that are resistant to conventional antibiotics. This makes Methyl 2-bromo-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate a promising candidate for further development in the fight against drug-resistant infections.

In addition to its antimicrobial properties, Methyl 2-bromo-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Methyl 2-bromo-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of a suitable pyridine derivative with a brominating agent, followed by introduction of the difluoromethyl group and hydroxylation. Advanced techniques in organic synthesis, such as transition metal-catalyzed reactions and green chemistry approaches, have been employed to optimize this process.

The safety profile of Methyl 2-bromo-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate is an important consideration in its development as a pharmaceutical agent. Preclinical studies have evaluated its toxicity, pharmacokinetics, and potential side effects. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, Methyl 2-bromo-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate (CAS No. 1806068-34-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.